Cas no 771579-26-1 (Propanedioic acid, (3-aminopropyl)-, diethyl ester)

Propanedioic acid, (3-aminopropyl)-, diethyl ester structure
771579-26-1 structure
Product Name:Propanedioic acid, (3-aminopropyl)-, diethyl ester
CAS No:771579-26-1
MF:C10H19NO4
MW:217.26216340065
CID:1783589
PubChem ID:14919762
Update Time:2025-04-21

Propanedioic acid, (3-aminopropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (3-aminopropyl)-, diethyl ester
    • 771579-26-1
    • SCHEMBL15710456
    • Diethyl 2-(3-aminopropyl)malonate
    • Inchi: 1S/C10H19NO4/c1-3-14-9(12)8(6-5-7-11)10(13)15-4-2/h8H,3-7,11H2,1-2H3
    • InChI Key: KYLDRZYXRQGRKM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)CCCN)=O

Computed Properties

  • Exact Mass: 217.13147
  • Monoisotopic Mass: 217.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62
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